Cas no 54767-55-4 (2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride)

2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride structure
54767-55-4 structure
Product name:2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride
CAS No:54767-55-4
MF:C15H26ClNOS
MW:303.891042232513
CID:1591776
PubChem ID:3041726

2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride
    • 2-(butylamino)-1-(4-methylsulfanylphenyl)butan-1-ol,hydrochloride
    • Α-(1-(BUTYLAMINO)PROPYL)-4-(METHYLTHIO)BENZYL ALCOHOL HCL
    • 2-(Butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol--hydrogen chloride (1/1)
    • Benzenemethanol, alpha-(1-(butylamino)propyl)-4-(methylthio)-, hydrochloride
    • alpha-(1-(Butylamino)propyl)-4-(methylthio)benzenemethanol hydrochloride
    • 54767-55-4
    • Benzyl alcohol, alpha-(1-(butylamino)propyl)-4-(methylthio)-, hydrochloride
    • DTXSID10970088
    • Inchi: InChI=1S/C15H25NOS.ClH/c1-4-6-11-16-14(5-2)15(17)12-7-9-13(18-3)10-8-12;/h7-10,14-17H,4-6,11H2,1-3H3;1H
    • InChI Key: DTZIBAUDPPBOID-UHFFFAOYSA-N
    • SMILES: CCCCNC(CC)C(C1=CC=C(C=C1)SC)O.Cl

Computed Properties

  • Exact Mass: 303.14258
  • Monoisotopic Mass: 303.1423633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 32.26

2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride Related Literature

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